Cas no 73495-08-6 ((3R)-3-amino-3-(furan-2-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(furan-2-yl)propanoic acid
• CAS No: 73495-08-6
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD04117833
• CID: 552437
• PubChem ID: 1258357
• Update Time: 2024-10-27

(3R)-3-amino-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, b-amino-, (bR)-
• ()-3-Amino-3-(2-furyl)-propionic acid
• (R)-3-amino-3-(2-furanyl)propionic acid
• (R)-3-Amino-3-(2-furyl)-propionic acid
• (R)-3-AMINO-3-(2-FURYL)PROPIONIC ACID,
• H-Gly(2-Furyl)-(C#CH2)OH
• AKOS026670270
• D76619
• MFCD04117833
• EN300-1284463
• SCHEMBL5720999
• (R)-3-Amino-3-(2-furanyl)propanoic acid
• (R)-3-AMINO-3-(2-FURYL)PROPIONIC ACID
• CS-0106251
• (R)-3-Amino-3-(2-furyl)-propionicacid
• (r)-3-amino-3-(2-furyl)propanoic acid
• PS-12512
• (R)-3-AMINO-3-(FURAN-2-YL)PROPANOIC ACID
• (3R)-3-amino-3-(furan-2-yl)propanoic acid
• 73495-08-6

• MDL： MFCD04117833
• Inchi： 1S/C7H9NO3/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5H,4,8H2,(H,9,10)/t5-/m1/s1
• InChI Key： YIKVKIOGYSPIMP-RXMQYKEDSA-N
• SMILES： O1C=CC=C1[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.46000
• LogP: 1.45440